Cas no 331461-82-6 ((2E)-3-(4,5-dimethoxy-2-nitrophenyl)-1-(4-methylpiperazin-1-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(4,5-dimethoxy-2-nitrophenyl)-1-(4-methylpiperazin-1-yl)prop-2-en-1-one
• CAS No: 331461-82-6
• MF: C₁₆H₂₁N₃O₅
• MW: 335.355044126511
• CID: 5264828
• Update Time: 2025-05-21

(2E)-3-(4,5-dimethoxy-2-nitrophenyl)-1-(4-methylpiperazin-1-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4,5-dimethoxy-2-nitrophenyl)-1-(4-methylpiperazin-1-yl)prop-2-en-1-one

• Inchi： 1S/C16H21N3O5/c1-17-6-8-18(9-7-17)16(20)5-4-12-10-14(23-2)15(24-3)11-13(12)19(21)22/h4-5,10-11H,6-9H2,1-3H3
• InChI Key： FXPVUYQIVWBPDS-UHFFFAOYSA-N
• SMILES： C(N1CCN(C)CC1)(=O)C=CC1=CC(OC)=C(OC)C=C1[N+]([O-])=O

Additional information on (2E)-3-(4,5-dimethoxy-2-nitrophenyl)-1-(4-methylpiperazin-1-yl)prop-2-en-1-one

Chemical Compound CAS No 331461-82-6: (2E)-3-(4,5-Dimethoxy-2-Nitrophenyl)-1-(4-Methylpiperazin-1-yl)Prop-2-en-1-one

The compound (2E)-3-(4,5-dimethoxy-2-nitrophenyl)-1-(4-methylpiperazin-1-yl)prop-2-en-1-one, identified by the CAS registry number 331461-82-6, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a conjugated enone system, a nitrophenyl group, and a piperazine moiety. The combination of these functional groups makes it a promising candidate for research in drug discovery, material science, and synthetic chemistry.

Recent studies have highlighted the importance of nitrophenyl-containing compounds in medicinal chemistry due to their potential as kinase inhibitors and anti-cancer agents. The presence of the nitro group in the phenyl ring of this compound suggests that it may exhibit similar bioactivity profiles. Additionally, the piperazine ring is a well-known scaffold in drug design, often contributing to improved pharmacokinetic properties such as solubility and bioavailability.

The enone system in this compound is particularly interesting due to its ability to participate in various photochemical and electrochemical reactions. This feature makes it a valuable component in the synthesis of advanced materials, such as organic semiconductors and light-responsive polymers. Recent advancements in conjugated systems have demonstrated their potential in next-generation electronic devices, further underscoring the significance of this compound.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including nucleophilic aromatic substitution, Michael addition, and cyclization processes. These reactions require precise control over reaction conditions to ensure high yields and selectivity. The development of efficient synthetic routes for such compounds remains an active area of research in organic chemistry.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and X-ray crystallography have been instrumental in confirming the structure of this compound. These methods provide detailed insights into its molecular architecture and stereochemistry, which are critical for understanding its properties and applications.

The integration of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have been used to predict its electronic properties, reactivity patterns, and interactions with biological targets. Such computational studies complement experimental work and accelerate the discovery process.

Looking ahead, the compound's unique combination of functional groups presents opportunities for further modification and optimization. Researchers are exploring ways to enhance its bioactivity by introducing additional substituents or altering its stereochemistry. These efforts are expected to yield novel compounds with improved therapeutic profiles.

In conclusion, the compound (2E)-3-(4,5-dimethoxy-2-nitrophenyl)-1-(4-methylpiperazin-1-yl)prop-2-en-1-one (CAS No 331461-82-6) represents a fascinating example of modern organic chemistry's ability to design complex molecules with diverse applications. Its structure not only offers insights into fundamental chemical principles but also serves as a foundation for innovative research across multiple disciplines.